Cas no 1231052-04-2 (5-bromothieno2,3-d1,2,3thiadiazole-6-carboxylic acid)

• Product Name: 5-bromothieno2,3-d1,2,3thiadiazole-6-carboxylic acid
• CAS No: 1231052-04-2
• MF: C₅HBrN₂O₂S₂
• MW: 265.107637166977
• CID: 5759836
• PubChem ID: 138005712
• Update Time: 2025-06-08

5-bromothieno2,3-d1,2,3thiadiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
• 5-Bromothieno[2,3-d]thiadiazole-6-carboxylic acid
• 1231052-04-2
• EN300-1718773
• Z3214696456
• Thieno[2,3-d]-1,2,3-thiadiazole-6-carboxylic acid, 5-bromo-
• 5-bromothieno2,3-d1,2,3thiadiazole-6-carboxylic acid

• Inchi： 1S/C5HBrN2O2S2/c6-3-1(5(9)10)2-4(11-3)7-8-12-2/h(H,9,10)
• InChI Key： LYNWWSBUFDOICB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C2=C(N=NS2)S1

Computed Properties

• Exact Mass: 263.86628g/mol
• Monoisotopic Mass: 263.86628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 2.252±0.06 g/cm3(Predicted)
• Boiling Point: 433.0±55.0 °C(Predicted)
• pka: 0.61±0.10(Predicted)

Additional information on 5-bromothieno2,3-d1,2,3thiadiazole-6-carboxylic acid

Introduction to 5-Bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic Acid (CAS No. 1231052-04-2)

5-Bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid (CAS No. 1231052-04-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine-substituted thieno[2,3-d][1,2,3]thiadiazole core and a carboxylic acid functional group, which confer it with distinct chemical and biological properties.

The 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid molecule is a member of the thienothiadiazole family, which is known for its electron-withdrawing properties and strong π-conjugation. These features make it an attractive candidate for the development of novel materials with enhanced electronic and optical properties. Recent studies have explored the use of thienothiadiazoles in organic electronics, particularly in the fabrication of organic photovoltaic (OPV) devices and organic field-effect transistors (OFETs).

In the pharmaceutical industry, 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid has shown promise as a lead compound for drug discovery. Its unique chemical structure allows for the modulation of various biological targets, including enzymes and receptors. For instance, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer signaling pathways. This makes it a valuable starting point for the development of targeted cancer therapies.

The synthetic accessibility of 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid has also been a subject of extensive investigation. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable approach involves the coupling of 5-bromo-6-chlorothieno[2,3-d][1,2,3]thiadiazole with an appropriate carboxylic acid or ester precursor using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent functional group tolerance, making it suitable for large-scale synthesis.

Beyond its applications in materials science and pharmaceuticals, 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid has also been studied for its potential as a building block in supramolecular chemistry. The presence of the carboxylic acid group allows for the formation of hydrogen-bonded networks and other non-covalent interactions that can be exploited to create complex supramolecular assemblies. These assemblies have potential applications in areas such as drug delivery systems and stimuli-responsive materials.

The environmental impact of 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid is another important consideration. Recent studies have focused on developing green synthetic methods to minimize the use of hazardous reagents and solvents during its production. For example, researchers have explored the use of water as a solvent and biocatalysts to achieve more sustainable synthesis processes. These efforts align with the growing trend towards green chemistry practices in both academic and industrial settings.

In conclusion, 5-bromothieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid (CAS No. 1231052-04-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.